Cas no 845885-81-6 (Ethanone,2-bromo-1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]-)

• Product Name: Ethanone,2-bromo-1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]-
• CAS No: 845885-81-6
• MF: C₁₃H₉BrF₃NOS
• MW: 364.180871725082
• CID: 716387
• PubChem ID: 2794631
• Update Time: 2025-10-28

Ethanone,2-bromo-1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]-
• 2-BROMO-1-[4-METHYL-2-[4-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOL-5-YL]-1-ETHANONE
• 2-bromo-1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl]ethanone
• 2-bromo-1-{4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}-1-ethanone
• 2-bromo-1-{4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}ethanone
• 2-Bromo-1-(4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl)-1-ethanone
• DTXSID70383276
• 845885-81-6
• FT-0716443
• 2-bromo-1-{4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}ethan-1-one
• 2-Bromo-1-(4-methyl-2-(4-(trifluoromethyl)phenyl)thiazol-5-yl)ethanone
• MS-22198
• DB-076080

• Inchi： 1S/C13H9BrF3NOS/c1-7-11(10(19)6-14)20-12(18-7)8-2-4-9(5-3-8)13(15,16)17/h2-5H,6H2,1H3
• InChI Key： XGHUMHHAMHEPCS-UHFFFAOYSA-N
• SMILES： BrCC(C1=C(C)N=C(C2C=CC(C(F)(F)F)=CC=2)S1)=O

Computed Properties

• Exact Mass: 362.95400
• Monoisotopic Mass: 362.95403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Melting Point: 82 °C
• PSA: 58.20000
• LogP: 4.71490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes